Cas no 1260169-02-5 (Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 1260169-02-5
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• MDL: MFCD14706232
• CID: 1016111
• PubChem ID: 66850701
• Update Time: 2025-10-19

Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate
• Ethyl 2-aminopyrazolo[1,5-a]-pyrimidine-3-carboxylate
• 2-AMINO-PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLIC ACID ETHYL ESTER
• AK118849
• FT-0686321
• KB-252551
• PB11952
• QC-122
• SureCN941149
• ethyl2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate
• DTXSID10735891
• AKOS016000481
• DB-351392
• BCP14913
• CS-W000476
• 1260169-02-5
• SCHEMBL941149
• EN300-5357127
• MFCD14706232
• DS-5415
• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 2-amino-, ethyl ester
• FKBUOZSNISVNHI-UHFFFAOYSA-N
• AMY26508

• MDL： MFCD14706232
• Inchi： 1S/C9H10N4O2/c1-2-15-9(14)6-7(10)12-13-5-3-4-11-8(6)13/h3-5H,2H2,1H3,(H2,10,12)
• InChI Key： FKBUOZSNISVNHI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(N)=NN2C=CC=NC2=1)=O

Computed Properties

• Exact Mass: 206.08037557g/mol
• Monoisotopic Mass: 206.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.74 g/l) (25 º C),

Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C